Cas no 1879984-63-0 ([1-(1-ethyl-1H-imidazol-2-yl)cyclohexyl]methanamine)

• Product Name: [1-(1-ethyl-1H-imidazol-2-yl)cyclohexyl]methanamine
• CAS No: 1879984-63-0
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5921460
• PubChem ID: 165667422
• Update Time: 2025-10-31

[1-(1-ethyl-1H-imidazol-2-yl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1879984-63-0
• [1-(1-ethyl-1H-imidazol-2-yl)cyclohexyl]methanamine
• EN300-1845239

• Inchi： 1S/C12H21N3/c1-2-15-9-8-14-11(15)12(10-13)6-4-3-5-7-12/h8-9H,2-7,10,13H2,1H3
• InChI Key： STFAPAYXKCVYMX-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C1(CN)CCCCC1)CC

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on [1-(1-ethyl-1H-imidazol-2-yl)cyclohexyl]methanamine

Research Brief on [1-(1-ethyl-1H-imidazol-2-yl)cyclohexyl]methanamine (CAS: 1879984-63-0)

The compound [1-(1-ethyl-1H-imidazol-2-yl)cyclohexyl]methanamine (CAS: 1879984-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases. The imidazole and cyclohexyl moieties in its structure are believed to contribute to its binding affinity for certain receptors, making it a promising candidate for further investigation. Researchers have employed advanced computational modeling and in vitro assays to elucidate its mechanism of action and optimize its pharmacological profile.

One of the key findings from recent publications is the compound's ability to cross the blood-brain barrier, a critical feature for potential applications in treating central nervous system (CNS) disorders. Preliminary in vivo studies have demonstrated its efficacy in animal models of neuroinflammation, with minimal off-target effects. These results suggest that [1-(1-ethyl-1H-imidazol-2-yl)cyclohexyl]methanamine could serve as a lead compound for developing novel therapeutics targeting neurodegenerative diseases.

In addition to its neurological applications, the compound has also shown promise in oncology research. Early-stage studies indicate that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. However, further validation is required to confirm these findings and explore its potential as an anticancer agent.

The synthesis of [1-(1-ethyl-1H-imidazol-2-yl)cyclohexyl]methanamine has been optimized in recent years, with researchers reporting improved yields and purity through novel catalytic methods. These advancements are crucial for scaling up production and facilitating future clinical trials. Additionally, structural analogs of the compound are being explored to enhance its selectivity and reduce potential side effects.

Despite these promising developments, challenges remain in translating this compound into a clinically viable drug. Issues such as pharmacokinetics, long-term toxicity, and formulation stability need to be addressed through rigorous preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development process.

In conclusion, [1-(1-ethyl-1H-imidazol-2-yl)cyclohexyl]methanamine (CAS: 1879984-63-0) represents a compelling area of research with significant potential across multiple therapeutic domains. Continued investigation into its biological effects and optimization of its chemical properties will be critical for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing this promising compound toward clinical application.